5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 5-bromo-2-ethoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H21BrN2O3/c1-2-26-18-10-7-15(21)13-17(18)19(24)22-16-8-5-14(6-9-16)20(25)23-11-3-4-12-23/h5-10,13H,2-4,11-12H2,1H3,(H,22,24)
• InChI Key: WSGDEAFOZSHFGY-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)Br)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves the inhibition of the activity of certain enzymes such as PKC and PDE. PKC is an enzyme that plays a crucial role in various cellular processes such as signal transduction, cell proliferation, and apoptosis. Inhibition of PKC activity by 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases. PDE is an enzyme that plays a crucial role in the regulation of cyclic nucleotides such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). Inhibition of PDE activity by 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have potential therapeutic applications in the treatment of various diseases such as erectile dysfunction and pulmonary hypertension.
Biochemical and Physiological Effects:
5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes such as PKC and PDE, which play important roles in various cellular processes. Inhibition of these enzymes by 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases. Additionally, 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been found to have anti-inflammatory and anti-angiogenic properties, which further contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using standard organic chemistry techniques. It has been extensively studied for its potential applications in scientific research and has been found to have inhibitory effects on the activity of certain enzymes such as PKC and PDE. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, there are also some limitations to the use of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments. It is a synthetic compound that may not accurately reflect the properties of naturally occurring compounds. Additionally, it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One potential direction is the further investigation of its inhibitory effects on the activity of PKC and PDE. This could lead to the development of new therapeutic agents for the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases. Another potential direction is the investigation of its anti-inflammatory and anti-angiogenic properties. This could lead to the development of new therapeutic agents for the treatment of various inflammatory and angiogenic diseases. Additionally, the development of new synthetic compounds based on the structure of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide could lead to the discovery of new therapeutic agents with improved properties.

Synthesis Methods

The synthesis of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves the reaction of 5-bromo-2-ethoxybenzoic acid with 4-(1-pyrrolidinylcarbonyl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction proceeds through the formation of an amide bond between the carboxylic acid group of 5-bromo-2-ethoxybenzoic acid and the amine group of 4-(1-pyrrolidinylcarbonyl)aniline, resulting in the formation of 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. It has been found to have inhibitory effects on the activity of certain enzymes such as protein kinase C (PKC) and phosphodiesterase (PDE). These enzymes play important roles in various cellular processes such as signal transduction, cell proliferation, and apoptosis. Inhibition of these enzymes by 5-bromo-2-ethoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been shown to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and cardiovascular diseases.